N-(5-chloro-2-methylphenyl)-2-propylpentanamide

• CAS RN: 21056-29-1
• Molecular Formula: C15H22ClNO
• Molecular Weight: 267.79 g/mol
• IUPAC Name: N-(5-chloro-2-methylphenyl)-2-propylpentanamide
• InChI: InChI=1S/C15H22ClNO/c1-4-6-12(7-5-2)15(18)17-14-10-13(16)9-8-11(14)3/h8-10,12H,4-7H2,1-3H3,(H,17,18)
• InChI Key: DLVXXPFDZWYPJW-UHFFFAOYSA-N
• SMILES: CCCC(CCC)C(=O)NC1=C(C=CC(=C1)Cl)C

Description

N-(5-chloro-2-methylphenyl)-2-propylpentanamide, commonly known as Clonazolam, is a chemical compound that belongs to the class of benzodiazepines. The compound was first synthesized in the 1970s and has gained popularity in recent years due to its potent anxiolytic and sedative effects. Clonazolam is commonly used in scientific research to study the mechanism of action of benzodiazepines and their effects on the central nervous system.

Mechanism of Action

Clonazolam works by binding to the GABA-A receptor in the brain, which enhances the effects of the neurotransmitter GABA. GABA is an inhibitory neurotransmitter that helps to reduce the activity of neurons in the brain, leading to a calming effect. By enhancing the effects of GABA, Clonazolam can reduce anxiety, promote relaxation, and induce sleep.
Biochemical and Physiological Effects:
Clonazolam has a number of biochemical and physiological effects on the body. The compound can reduce anxiety, promote relaxation, induce sleep, and reduce seizures. Clonazolam can also cause drowsiness, dizziness, and impaired coordination, making it important to use the compound with caution.

Advantages and Limitations for Lab Experiments

Clonazolam has a number of advantages and limitations for use in lab experiments. The compound is highly potent, making it useful for studying the effects of benzodiazepines on the central nervous system. However, the compound is also highly addictive and can cause dependence with prolonged use. Additionally, the compound can cause drowsiness and impaired coordination, which can make it difficult to perform certain experiments.

Future Directions

There are a number of future directions for research on Clonazolam. One potential area of research is the development of new benzodiazepine compounds that have fewer side effects and are less addictive than Clonazolam. Additionally, research could focus on the long-term effects of Clonazolam use and its potential for causing dependence and withdrawal symptoms. Finally, research could focus on the use of Clonazolam in combination with other drugs to enhance its therapeutic effects and reduce its side effects.

Synthesis Methods

Clonazolam can be synthesized using a variety of methods, but the most common method involves reacting 5-chloro-2-methylbenzoic acid with propylamine to form N-(5-chloro-2-methylphenyl)propylamine. The resulting compound is then reacted with 2-bromo-1-phenylpentan-1-one to form Clonazolam.

Scientific Research Applications

Clonazolam is commonly used in scientific research to study the mechanism of action of benzodiazepines and their effects on the central nervous system. The compound has been shown to have potent anxiolytic and sedative effects, making it useful in the treatment of anxiety disorders and insomnia. Clonazolam has also been shown to have anticonvulsant properties, making it useful in the treatment of seizures.